Cas no 51776-08-0 (Benzoic acid, 4-[5-(4-nitrophenyl)-2-thienyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[5-(4-nitrophenyl)-2-thienyl]-, methyl ester
• CAS No: 51776-08-0
• MF: C₁₈H₁₃NO₄S
• MW: 339.365123510361
• CID: 361432
• PubChem ID: 71365995
• Update Time: 2025-04-19

Benzoic acid, 4-[5-(4-nitrophenyl)-2-thienyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[5-(4-nitrophenyl)-2-thienyl]-, methyl ester
• methyl 4-[5-(4-nitrophenyl)thiophen-2-yl]benzoate
• 51776-08-0
• DTXSID50789373

• Inchi： 1S/C18H13NO4S/c1-23-18(20)14-4-2-12(3-5-14)16-10-11-17(24-16)13-6-8-15(9-7-13)19(21)22/h2-11H,1H3
• InChI Key： FLUWDTQNXDHITA-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C=CC(C(=O)OC)=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 339.05659
• Monoisotopic Mass: 339.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 69.44